Cas no 1806841-95-1 (2-Bromo-5-cyano-4-(difluoromethyl)-3-nitropyridine)

• Product Name: 2-Bromo-5-cyano-4-(difluoromethyl)-3-nitropyridine
• CAS No: 1806841-95-1
• MF: C₇H₂BrF₂N₃O₂
• MW: 278.01048707962
• CID: 4859875
• Update Time: 2025-07-20

2-Bromo-5-cyano-4-(difluoromethyl)-3-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-cyano-4-(difluoromethyl)-3-nitropyridine

• Inchi： 1S/C7H2BrF2N3O2/c8-6-5(13(14)15)4(7(9)10)3(1-11)2-12-6/h2,7H
• InChI Key： QOYBIQYKIGTSEP-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C(F)F)C(C#N)=CN=1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 300
• XLogP3: 2
• Topological Polar Surface Area: 82.5

Additional information on 2-Bromo-5-cyano-4-(difluoromethyl)-3-nitropyridine

Professional Introduction to 2-Bromo-5-cyano-4-(difluoromethyl)-3-nitropyridine (CAS No. 1806841-95-1)

2-Bromo-5-cyano-4-(difluoromethyl)-3-nitropyridine, identified by its CAS number 1806841-95-1, is a significant compound in the realm of chemical and pharmaceutical research. This heterocyclic aromatic molecule has garnered considerable attention due to its versatile structural features and potential applications in drug development. The compound's molecular framework, characterized by a pyridine core, integrates multiple functional groups that contribute to its unique chemical properties and reactivity. These features make it a valuable intermediate in synthesizing complex molecules, particularly in the pharmaceutical industry.

The structural composition of 2-Bromo-5-cyano-4-(difluoromethyl)-3-nitropyridine includes a bromine atom at the 2-position, a cyano group at the 5-position, a nitro group at the 3-position, and a difluoromethyl group at the 4-position. This arrangement of substituents imparts distinct electronic and steric properties to the molecule. The presence of electron-withdrawing groups such as the cyano and nitro substituents enhances the electrophilicity of the pyridine ring, making it more susceptible to nucleophilic substitution reactions. Conversely, the electron-donating nature of the difluoromethyl group can influence the overall reactivity and stability of the compound.

In recent years, there has been growing interest in developing novel therapeutic agents that leverage the unique properties of pyridine derivatives. The compound 2-Bromo-5-cyano-4-(difluoromethyl)-3-nitropyridine has emerged as a promising candidate in this context. Its structural motifs are reminiscent of several bioactive molecules that have shown efficacy in treating various diseases. For instance, pyridine-based compounds have been widely explored for their antimicrobial, antiviral, and anticancer properties. The specific combination of functional groups in this molecule suggests potential applications in designing new drugs that target specific biological pathways.

One of the most compelling aspects of 2-Bromo-5-cyano-4-(difluoromethyl)-3-nitropyridine is its role as a key intermediate in synthetic chemistry. The presence of multiple reactive sites allows for diverse chemical transformations, enabling chemists to modify its structure and tailor its properties for specific applications. For example, the bromine atom can be readily displaced by various nucleophiles, facilitating the introduction of new functional groups. Similarly, the cyano group can undergo reduction or conversion into other functional moieties under appropriate conditions. These reactivities make it an invaluable building block for constructing more complex molecules.

The pharmaceutical industry has been particularly keen on exploring pyridine derivatives due to their favorable pharmacokinetic profiles and biological activity. Several studies have demonstrated that pyridine-based compounds can interact with biological targets such as enzymes and receptors with high specificity and affinity. The structural features of 2-Bromo-5-cyano-4-(difluoromethyl)-3-nitropyridine, including its electron-withdrawing groups and halogen substituents, are particularly well-suited for designing molecules that modulate these interactions. This has led to its incorporation into numerous drug discovery programs aimed at developing novel therapeutics.

Recent research has highlighted the potential of 2-Bromo-5-cyano-4-(difluoromethyl)-3-nitropyridine in developing inhibitors for enzymes involved in cancer metabolism. Studies have shown that certain pyridine derivatives can disrupt metabolic pathways that are aberrantly activated in tumor cells. By targeting these pathways, such compounds can induce apoptosis or inhibit tumor growth without significant toxicity to normal cells. The multifaceted reactivity of this molecule allows researchers to fine-tune its properties to optimize its efficacy as an anti-cancer agent.

In addition to its applications in oncology, 2-Bromo-5-cyano-4-(difluoromethyl)-3-nitropyridine has shown promise in other therapeutic areas as well. For instance, it has been investigated as a potential lead compound for developing antimicrobial agents that combat drug-resistant bacteria. The structural motifs present in this molecule can be modified to enhance its ability to interact with bacterial enzymes or cell wall components, thereby disrupting bacterial growth and survival.

The synthesis of 2-Bromo-5-cyano-4-(difluoromethyl)-3-nitropyridine involves a series of well-established organic reactions that highlight its synthetic utility. Starting from commercially available precursors such as 3-nitropyridine, bromination at the 2-position followed by cyanation at the 5-position introduces the key functional groups. Subsequent introduction of the difluoromethyl group via cross-coupling reactions completes the molecular framework. These synthetic steps are relatively straightforward and can be performed under mild conditions, making it accessible for large-scale production if needed.

The versatility of 2-Bromo-5-cyano-4-(difluoromethyl)-3-nitropyridine extends beyond pharmaceutical applications. It has also been explored as a building block for materials science research. For example, its ability to undergo polymerization or form coordination complexes with metal ions makes it a candidate for developing novel materials with unique properties such as luminescence or catalytic activity.

In conclusion, 2-Bromo-5-cyano-4-(difluoromethyl)-3-nitropyridine (CAS No. 1806841-95-1) is a multifaceted compound with significant potential in both chemical synthesis and pharmaceutical development. Its unique structural features make it an excellent intermediate for constructing complex molecules, while its reactivity allows for diverse functional modifications. Recent research has highlighted its applications in developing anti-cancer agents and antimicrobial drugs, demonstrating its importance in addressing critical medical challenges.